2-(3-oxo-3-phenyl-1-propen-1-yl)phenyl 3,4-dimethoxybenzoate

• IUPAC Name: [2-[(E)-3-oxo-3-phenylprop-1-enyl]phenyl] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C24H20O5/c1-27-22-15-13-19(16-23(22)28-2)24(26)29-21-11-7-6-10-18(21)12-14-20(25)17-8-4-3-5-9-17/h3-16H,1-2H3/b14-12+
• InChI Key: RSAHIELLERVXSQ-WYMLVPIESA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CC=CC=C2C=CC(=O)C3=CC=CC=C3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CC=CC=C2/C=C/C(=O)C3=CC=CC=C3)OC
• Molecular Formula: C24H20O5
• Molecular Weight: 388.4 g/mol

Description

2-(3-oxo-3-phenyl-1-propen-1-yl)phenyl 3,4-dimethoxybenzoate is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as OPA-15406 and has been found to exhibit a range of biochemical and physiological effects that make it a valuable tool for researchers investigating various biological processes.

Mechanism of Action

The mechanism of action of OPA-15406 is complex and not fully understood. However, it is believed to act as a modulator of various signaling pathways, including the Wnt/β-catenin pathway. OPA-15406 has also been found to inhibit the activity of certain enzymes, including protein kinases.
Biochemical and Physiological Effects:
OPA-15406 has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the proliferation of cancer cells, and suppress the growth of tumors. OPA-15406 has also been found to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of OPA-15406 is its versatility. It can be used in a variety of lab experiments to investigate various biological processes. However, the synthesis of OPA-15406 is complex and requires specialized knowledge and equipment, which can be a limitation for some researchers.

Future Directions

There are many potential future directions for the use of OPA-15406 in scientific research. One possible direction is the investigation of its effects on various types of cancer. OPA-15406 may also be useful in the study of various signaling pathways and their role in different biological processes. Additionally, further research is needed to fully understand the mechanism of action of OPA-15406 and its potential applications in scientific research.

Synthesis Methods

OPA-15406 is synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzoic acid with various reagents to produce the desired compound. The synthesis of OPA-15406 is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

OPA-15406 has been found to have a variety of scientific research applications. It has been used as a tool to investigate the role of various signaling pathways in different biological processes. OPA-15406 has also been used to study the effects of various drugs and compounds on biological systems.